Cas no 23102-02-5 (Pentanoic acid,4-methyl-4-nitro-, ethyl ester)

• Product Name: Pentanoic acid,4-methyl-4-nitro-, ethyl ester
• CAS No: 23102-02-5
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 267789
• PubChem ID: 31644
• Update Time: 2025-04-19

Pentanoic acid,4-methyl-4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,4-methyl-4-nitro-, ethyl ester
• 4-METHYL-4-NITROPENTANOIC ACID
• MFCD11168308
• AKOS005174997
• SCHEMBL44822
• NSC-403227
• NSC-49604
• NSC403227
• 4-METHYL-4-NITROPENTANOICACID
• DTXSID10177671
• CS-0308960
• 32827-16-0
• EN300-144293
• KHKJLJHJTQRHSA-UHFFFAOYSA-N
• LS-04771
• NSC49604
• 23102-02-5

• Inchi： 1S/C6H11NO4/c1-6(2,7(10)11)4-3-5(8)9/h3-4H2,1-2H3,(H,8,9)
• InChI Key： KHKJLJHJTQRHSA-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)(C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 161.06880783g/mol
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.1Ų